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Introduction: Swine models are integral to biomedical and translational research.[1] Achieving

safe, effective, and stable anesthesia is critical for both animal welfare and the acquisition of

reliable experimental data. Balanced anesthesia, which combines multiple drugs, is

advantageous as it allows for lower dosages of individual agents, thereby reducing the risk of

adverse side effects.[1] Tiletamine-zolazepam (often marketed as Telazol® or Zoletil®) is a

frequently used injectable anesthetic combination in swine.[1][2][3] Tiletamine, a dissociative

anesthetic, provides immobilization and analgesia, while zolazepam, a benzodiazepine,

induces muscle relaxation and sedation. This document provides detailed application notes and

protocols for balanced anesthetic regimens incorporating zolazepam for use in swine research.

I. Quantitative Data Summary: Anesthetic Protocols
The following tables summarize quantitative data from various balanced anesthetic protocols

using tiletamine-zolazepam in swine.

Table 1: Tiletamine-Zolazepam Based Combination Protocols
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Protocol
Name

Anesthetic
Agents

Dosages
(mg/kg)

Route
Key
Findings

Citations

TKX

Tiletamine-

Zolazepam,

Ketamine,

Xylazine

5 / 2.5 / 2.5 IM

Provides

comparable

general

anesthesia to

TKD for

radiographic

procedures.

4.4 / 2.2 / 2.2 IM

Yields a

surgical

anesthesia

plane for 47

to 60

minutes.

4.4 / 2.2 / 4.4 IM

Yields a

surgical

anesthesia

plane for 60

to 75

minutes.

TKD

Tiletamine-

Zolazepam,

Ketamine,

Dexmedetomi

dine

5 / 2.5 /

0.0125
IM

Provides

comparable

general

anesthesia to

TKX for

radiographic

procedures.

10 / 5 / 0.025 IM

Faster sternal

recumbency

but longer

recovery time

compared to

lower dose.
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TZDB

Tiletamine-

Zolazepam,

Detomidine,

Butorphanol

3 / 0.18 / 0.12 IM

100%

successful

endotracheal

intubation

reported in a

study.

TZXB

Tiletamine-

Zolazepam,

Xylazine,

Butorphanol

4 / 4 / 0.2 IM

100%

successful

endotracheal

intubation

reported in a

study.

DTZB

Dexmedetomi

dine,

Tiletamine-

Zolazepam,

Butorphanol

0.025 / 2.5 /

0.1
IM

Provides up

to two hours

of anesthesia

with stable

physiological

parameters.

Tiletamine-

Zolazepam

alone

Tiletamine-

Zolazepam

4.4 (2.2 of

each)
IM

Prolonged

recovery,

which can be

shortened

with

flumazenil.

6 (3 of each) IM

Used to

induce

unconsciousn

ess for

euthanasia.
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Telazol-

Xylazine

Tiletamine-

Zolazepam,

Xylazine

4.4 / 2.2 IM

An excellent

combination

for induction,

providing

rapid

sedation.

Table 2: Anesthetic Event Timelines

Protocol

Time to
Sternal
Recumbenc
y (Onset of
Anesthesia)

Time to
Lateral
Recumbenc
y

Duration of
Anesthesia

Recovery
Time

Citations

TKD

(5/2.5/0.0125

mg/kg)

Not specified Not specified
~45 min

procedure

Not specified,

atipamezole

administered

at 45 min

TKX

(5/2.5/2.5

mg/kg)

Not specified Not specified
~45 min

procedure

Not specified,

atipamezole

administered

at 45 min

Tiletamine-

Zolazepam

(4.4 mg/kg)

Within 4 min Within 4 min 32.8 min

146.8 ± 14.5

min (without

reversal)

Tiletamine-

Zolazepam

(4.4 mg/kg) +

Flumazenil

Within 4 min Within 4 min

Significantly

shorter than

without

reversal

Significantly

faster than

without

reversal

II. Experimental Protocols
Protocol 1: TKX (Tiletamine-Zolazepam, Ketamine, Xylazine) Anesthesia
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1. Objective: To induce and maintain general anesthesia for short to moderate duration

procedures (45-75 minutes).

2. Materials:

Tiletamine-zolazepam (lyophilized powder, 500 mg total)
Ketamine (100 mg/mL)
Xylazine (100 mg/mL)
Sterile water or saline for reconstitution
Appropriate syringes and needles (18-20 gauge)
Monitoring equipment (pulse oximeter, ECG, thermometer, blood pressure monitor)

3. Drug Preparation (TKX "cocktail"):

Reconstitute one 500 mg vial of tiletamine-zolazepam with 2.5 mL of ketamine (100 mg/mL)
and 2.5 mL of xylazine (100 mg/mL).
This results in a 5 mL solution with the following final concentrations: 50 mg/mL tiletamine,
50 mg/mL zolazepam, 50 mg/mL ketamine, and 50 mg/mL xylazine.

4. Animal Preparation:

Fast pigs for 8-12 hours with free access to water to reduce the risk of regurgitation and
aspiration.
Obtain an accurate body weight to ensure correct dosage calculation.
Apply ophthalmic ointment to prevent corneal drying.

5. Anesthetic Administration:

Administer the prepared TKX solution intramuscularly (IM) into the neck muscles behind the
ear or the semimembranosus/semitendinosus muscles of the hind limb.
Dosage: The recommended dose is typically around 0.05 mL/kg, which corresponds to 5
mg/kg tiletamine-zolazepam, 2.5 mg/kg ketamine, and 2.5 mg/kg xylazine. Adjust dosage
based on the required depth and duration of anesthesia (see Table 1).

6. Monitoring:

Continuously monitor physiological parameters including heart rate, respiratory rate, oxygen
saturation (SpO2), body temperature, and blood pressure.
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Assess anesthetic depth by checking for the absence of palpebral (blink) and pedal
withdrawal reflexes.

7. Recovery:

Place the animal in a quiet, warm, and well-padded area for recovery.
Continue monitoring until the animal is in sternal recumbency and able to stand.
The use of a reversal agent for xylazine, such as atipamezole, can be considered to shorten
recovery time.

Protocol 2: DTZB (Dexmedetomidine, Tiletamine-Zolazepam, Butorphanol) Anesthesia

1. Objective: To induce and maintain anesthesia for up to two hours with stable physiological

parameters.

2. Materials:

Dexmedetomidine (e.g., 0.5 mg/mL)
Tiletamine-zolazepam (reconstituted to 100 mg/mL)
Butorphanol (10 mg/mL)
Sterile syringes and needles
Monitoring equipment

3. Drug Preparation:

Prepare a solution containing: dexmedetomidine (0.025 mg/kg), tiletamine (2.5 mg/kg),
zolazepam (2.5 mg/kg), and butorphanol (0.1 mg/kg).
One example of combining these is to mix 2.5 mL of reconstituted tiletamine-zolazepam
(100 mg/mL), 2.5 mL of dexmedetomidine (0.5 mg/mL), and 1 mL of butorphanol (10
mg/mL). This results in each milliliter containing approximately 0.42 mg/mL
dexmedetomidine, 83.3 mg/mL tiletamine-zolazepam, and 1.67 mg/mL butorphanol. The
total injection volume would be 0.06 mL/kg.

4. Animal Preparation and Anesthetic Administration:

Follow the same preparation steps as in Protocol 1.
Administer the prepared solution via deep intramuscular injection.

5. Monitoring and Recovery:
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Follow the same monitoring and recovery procedures as in Protocol 1.
This combination has been shown to maintain spontaneous respiration, so intubation may
not be necessary for non-invasive procedures.
To prolong anesthesia, one-third of the initial dose can be administered intravenously after
one hour.

III. Visualizations: Diagrams and Workflows
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Caption: High-level signaling pathways of common anesthetic agents in swine.
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Caption: Experimental workflow for swine anesthesia.
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Core Components

Balanced Anesthesia

Synergistic Effect:
- Reduced individual drug doses

- Minimized side effects
- Stable physiological state

achieves

Dissociative Anesthetic
(e.g., Tiletamine, Ketamine)

Provides: Analgesia, Immobility

contributes to

Sedative / Hypnotic
(e.g., Zolazepam, Xylazine)

Provides: Sedation, Muscle Relaxation

contributes to

Analgesic
(e.g., Butorphanol, Opioids)

Provides: Pain Relief

enhances

Click to download full resolution via product page

Caption: Logical relationship of components in a balanced anesthetic protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1684422#balanced-anesthesia-protocols-using-
zolazepam-in-swine-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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